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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the preparation, storage, and troubleshooting of Mordant Blue
29 (also known as Chrome Azurol S) solutions for long-term use.

Frequently Asked Questions (FAQs)
Q1: What is Mordant Blue 29 and what is its primary application?

A1: Mordant Blue 29, chemically known as Chrome Azurol S, is a triphenylmethane dye.[1][2]

It is widely used in analytical chemistry as a colorimetric reagent, particularly for the detection

of metal ions.[1] Its most common application is in the Chrome Azurol S (CAS) assay, a

universal method for detecting and quantifying siderophores, which are iron-chelating

compounds secreted by microorganisms.[3][4][5]

Q2: What are the general recommendations for storing Mordant Blue 29 powder?

A2: Mordant Blue 29 powder is generally stable when stored at room temperature in a tightly

sealed container, protected from light and moisture.[1] It is known to be hygroscopic, so

keeping it in a dry environment is crucial.

Q3: How should I prepare a stock solution of Mordant Blue 29?

A3: A typical stock solution for the CAS assay is prepared by dissolving Mordant Blue 29 in

deionized water. For example, a 0.6 mg/mL stock solution can be made by dissolving 60.5 mg
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of the dye in 100 mL of deionized water.[6] It is critical to use high-purity, iron-free water and

acid-washed glassware to prevent contamination that can affect the solution's stability and

performance.[7][8]

Q4: What are the optimal storage conditions for a prepared Mordant Blue 29 solution?

A4: For long-term stability, prepared stock solutions of Mordant Blue 29 should be stored at

low temperatures. Recommendations vary, but generally, storage at -20°C is suitable for up to

one month, while storage at -80°C can extend the stability to six months.[9] Solutions should be

stored in the dark, for instance, in an amber bottle or a container wrapped in aluminum foil, to

prevent photodegradation.[6] For working solutions used in assays, autoclaving the final

solution and storing it in a dark, sterile plastic container at 4°C is also a common practice.[6]

[10]

Q5: What factors can lead to the degradation of a Mordant Blue 29 solution?

A5: Several factors can contribute to the degradation of Mordant Blue 29 solutions:

Light Exposure: As a triphenylmethane dye, Mordant Blue 29 is susceptible to

photodegradation.[11][12]

pH: The stability and color of the solution are highly pH-dependent. Significant deviations

from the optimal pH can lead to changes in the dye's chemical structure and color.[7][13]

Presence of Oxidizing Agents: Mordant Blue 29 is incompatible with strong oxidizing

agents, which can cause its degradation.[1]

Iron Contamination: The presence of trace amounts of iron can lead to the formation of the

iron-dye complex, affecting its performance in assays like the CAS assay.[7]

Experimental Protocols
Preparation of Chrome Azurol S (CAS) Assay Solution
This protocol is adapted from the widely used method for preparing the CAS assay solution for

siderophore detection.[6][14][15]

Materials:
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Mordant Blue 29 (Chrome Azurol S)

Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

Hexadecyltrimethylammonium bromide (HDTMA)

PIPES buffer

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl)

Deionized water (high-purity, iron-free)

Acid-washed glassware

Stock Solutions:

Solution Components Preparation

CAS Stock 60.5 mg Mordant Blue 29
Dissolve in 100 mL deionized

water.

Iron(III) Stock 27 mg FeCl₃·6H₂O
Dissolve in 100 mL of 10 mM

HCl.

HDTMA Stock 729 mg HDTMA
Dissolve in 100 mL deionized

water.

PIPES Buffer 15.1 g PIPES

Dissolve in 80 mL deionized

water, adjust pH to 6.8 with 5M

NaOH, and bring the final

volume to 100 mL.

Procedure for CAS Assay Reagent (Blue Agar Solution):

In a clean, acid-washed flask, mix 10 mL of the CAS stock solution with 1.5 mL of the Iron(III)

stock solution.
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While stirring vigorously, slowly add the mixture from step 1 to 40 mL of the HDTMA stock

solution. The resulting solution should be a deep blue color.

This final blue solution can be autoclaved and stored in a dark bottle at 4°C.[6]

Troubleshooting Guide
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Issue Potential Cause(s) Recommended Solution(s)

Precipitation of the dye in the

solution

1. Incorrect concentration of

reagents (CAS or HDTMA).2.

Improper mixing of solutions.3.

Significant pH shift.

1. Ensure accurate weighing of

all components.2. Add the iron-

CAS mixture to the HDTMA

solution slowly while stirring

vigorously.3. Verify the pH of

the final solution and adjust if

necessary. The final pH of

CAS agar should be around

6.8.[7]

Weak or no color change in the

CAS assay

1. Insufficient concentration of

the chelating agent (e.g.,

siderophore).2. Iron

contamination in glassware or

media.3. Incorrect pH of the

assay solution.

1. Optimize the production of

the chelating agent or use a

more concentrated sample.2.

Use acid-washed (e.g., with

6M HCl) glassware and high-

purity water to eliminate trace

iron.[7][8]3. Ensure the pH of

the assay medium is optimal

for the reaction (e.g., pH 6.8

for CAS agar).[7]

False positive results (color

change without a known

chelating agent)

1. Presence of other non-

siderophore chelating agents

in the sample.2. A significant

drop in the pH of the medium

can cause the CAS-iron

complex to dissociate.[7]

1. Run appropriate controls

with the sample matrix without

the analyte of interest.2.

Ensure the medium is well-

buffered to prevent pH

fluctuations. PIPES buffer is

commonly used for this

purpose.[7]

Fading of the blue color over

time in storage

1. Exposure to light leading to

photodegradation.2. Chemical

degradation due to improper

storage temperature or pH.

1. Store the solution in a dark

or amber-colored container,

protected from light.[6]2. Store

stock solutions at -20°C or

-80°C for long-term stability.[9]

Ensure the storage buffer

maintains the optimal pH.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Chrome_Azurol_S_CAS_Assay_for_Nocardamine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Chrome_Azurol_S_CAS_Assay_for_Nocardamine.pdf
https://www.protocols.io/view/siderophore-detection-assay-kqdg3184el25/v1
https://www.benchchem.com/pdf/Technical_Support_Center_Chrome_Azurol_S_CAS_Assay_for_Nocardamine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Chrome_Azurol_S_CAS_Assay_for_Nocardamine.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Chrome_Azurol_S_CAS_Assay_for_Nocardamine.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chrome_Azurol_S_CAS_Assay_for_Determining_Siderophore_Activity_of_Madurastatin_B2.pdf
https://www.medchemexpress.com/mordant-blue-29.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Problem with Mordant Blue 29 Solution

Precipitation? Incorrect Color Change in Assay? Fading During Storage?

Check Reagent Concentrations
Ensure Proper Mixing

Verify pH

Yes

Check for Iron Contamination
Optimize Chelator Concentration

Verify Assay pH

Yes

Store in Dark Container
Refrigerate or Freeze
Check pH of Buffer

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues with Mordant Blue 29 solutions.
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Caption: Chemical principle of the Chrome Azurol S (CAS) assay for siderophore detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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